Cas no 2097771-96-3 (tert-butyl 2-amino-2-4-(aminomethyl)phenylacetate)

• Product Name: tert-butyl 2-amino-2-4-(aminomethyl)phenylacetate
• CAS No: 2097771-96-3
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5655275
• PubChem ID: 66819989
• Update Time: 2025-06-10

tert-butyl 2-amino-2-4-(aminomethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL855255
• tert-butyl 2-amino-2-[4-(aminomethyl)phenyl]acetate
• 2097771-96-3
• EN300-27723812
• tert-butyl 2-amino-2-4-(aminomethyl)phenylacetate

• Inchi： 1S/C13H20N2O2/c1-13(2,3)17-12(16)11(15)10-6-4-9(8-14)5-7-10/h4-7,11H,8,14-15H2,1-3H3
• InChI Key： OJUJYNVGDBBPJX-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC(CN)=CC=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 2-amino-2-4-(aminomethyl)phenylacetate

Introduction to tert-butyl 2-amino-2-4-(aminomethyl)phenylacetate (CAS No. 2097771-96-3)

tert-butyl 2-amino-2-4-(aminomethyl)phenylacetate, a compound with the CAS number 2097771-96-3, is a significant molecule in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino group, and an aminomethylphenyl acetate moiety. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of tert-butyl 2-amino-2-4-(aminomethyl)phenylacetate is of particular interest due to its potential as a building block in the synthesis of more complex molecules. The tert-butyl group provides steric protection and stability, while the amino and aminomethylphenyl acetate groups offer multiple points for chemical modification and functionalization. This versatility makes the compound an attractive starting material for the synthesis of novel pharmaceuticals and bioactive agents.

Recent research has highlighted the importance of tert-butyl 2-amino-2-4-(aminomethyl)phenylacetate in the development of drugs targeting specific biological pathways. For instance, studies have shown that compounds derived from this structure can exhibit potent anti-inflammatory and anti-cancer properties. The ability to modulate key signaling pathways involved in inflammation and cell proliferation makes these derivatives promising candidates for therapeutic interventions.

In the context of medicinal chemistry, tert-butyl 2-amino-2-4-(aminomethyl)phenylacetate has been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The tert-butyl group in this compound can serve as a prodrug moiety, enhancing the solubility and bioavailability of the active metabolite. This approach can improve the pharmacokinetic properties of drugs, leading to better therapeutic outcomes with reduced side effects.

The synthesis of tert-butyl 2-amino-2-4-(aminomethyl)phenylacetate involves several well-established chemical reactions, including nucleophilic substitution, esterification, and amide formation. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The synthetic route is designed to be scalable and cost-effective, making it suitable for industrial production.

In addition to its potential as a prodrug, tert-butyl 2-amino-2-4-(aminomethyl)phenylacetate has been investigated for its use in drug delivery systems. The compound can be incorporated into nanoparticles or liposomes to enhance its delivery to target tissues. This approach can improve the efficacy of drugs by ensuring that they reach their intended sites of action while minimizing systemic exposure.

The biological activity of tert-butyl 2-amino-2-4-(aminomethyl)phenylacetate has been evaluated through various in vitro and in vivo studies. Cell-based assays have demonstrated that derivatives of this compound can inhibit key enzymes involved in disease pathways, such as kinases and proteases. Animal models have also shown promising results, with some derivatives exhibiting significant therapeutic effects in preclinical trials.

The safety profile of tert-butyl 2-amino-2-4-(aminomethyl)phenylacetate is another critical aspect of its development as a pharmaceutical agent. Toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. These findings support further clinical evaluation to assess its safety and efficacy in human subjects.

In conclusion, tert-butyl 2-amino-2-4-(aminomethyl)phenylacetate (CAS No. 2097771-96-3) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potential biological activities, makes it an attractive candidate for the development of novel therapeutics. Ongoing research continues to explore new avenues for its use, contributing to advancements in drug discovery and development.